Journal Name:Food Chemistry
Journal ISSN:0308-8146
IF:9.231
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/405857/description
Year of Origin:1976
Publisher:Elsevier Ltd
Number of Articles Per Year:1862
Publishing Cycle:Semimonthly
OA or Not:Not
Food Chemistry ( IF 9.231 ) Pub Date: 2023-07-06 , DOI:
10.1071/ch22243
CO is an important gas signal molecule and plays an indispensable role in the maintenance of cell homeostasis. Herein, photoinduced CO-releasing molecules (photoCORMs), that combine the effects of zinc(ii) and different ligands including flavonol derivatives and tripod pyridyl compounds, are reported. The photoCORMs can release about one equivalent of CO, and the solid samples are stabile for more than 90 days in air. Cytotoxicity tests suggest that photoCORMs possess low toxicity and have the potential to be used in organisms. The intracellular uptake and photoreactivity of photoCORM 3a, with low toxicity and a rapid CO-release rate, were studied in HeLa cells. The results indicate that 3a could successfully penetrate the cell membrane and enter the cytoplasm. More importantly, it is further demonstrated that 3a can successfully release CO in HeLa cells, which is detected using intracellular CO sensors. Based on the cell study, the same result was found when the photoinduced CO release of 3a in Kunming mice was studied utilizing a carboxyhemoglobin kit. This study is of great significance for the development of new valuable CO donors that can be applied to organisms to exert their biological effects.
Food Chemistry ( IF 9.231 ) Pub Date: 2022-11-23 , DOI:
10.1071/ch22070
The excessive use of chemical products in agricultural production has brought many problems such as water pollution, air pollution, soil acidification and eutrophication of water bodies. Biodegradable methylcellulose microcapsules are used as carriers to achieve pollution-free and intelligent controlled release of agricultural chemical products. Methylcellulose was used as a coating material, loaded with fulvic acid (FA) and attapulgite (ATP), and then prepared into microcapsules by spray drying. The preparation process had good repeatability, and the obtained microcapsules possessed uniform particle size distribution. Methylcellulose microcapsules showed good heat sensitivity during water absorption process. The water absorption ratio was more than 10 times that of its own weight at 25°C, and the swelling ratio was 5–7 times that of its own weight at 35°C. The microcapsules reduced the loss of FA nearly 50% during the leaching process. Planting experiments showed that the microcapsules had good biocompatibility and exhibited obvious positive effects on the wheat growth.
Food Chemistry ( IF 9.231 ) Pub Date: 2022-12-22 , DOI:
10.1071/ch22160
In view of the increasingly serious problem of oil–water separation, it is a convenient and practical method to introduce a hydrogel coating on the surface of materials to make super-wetting materials. Nowadays, researchers of super-wetting materials pay more attention to the research and development of responsive materials. Here, a thermal and magnetic dual-responsive superhydrophilicity/underwater superoleophobicity switchable device (Fe3O4@PNIPAM-Cu) was simply fabricated using the Fe3O4 nanoparticles, poly-N-isopropylacrylamide (PNIPAM) hydrogel as the functional coating and copper foam as the skeleton through a one-step solution immersion method. The separation efficiency of the benzene-water mixture of this dual-responsive device can reach up to 99.98%. Even after 10 separation cycles, it maintained an efficiency of more than 99.90%. At temperatures above ~34°C, the device can stop oil–water separation. The experiments presented here demonstrate this dual-responsive device possesses excellent superhydrophilicity/underwater superoleophobicity, thermal-responsive property and magnetic navigation function.
Food Chemistry ( IF 9.231 ) Pub Date: 2023-05-02 , DOI:
10.1071/ch22246
Cancer has always been a major disease with an unfavorable impact on human health worldwide. Redox biology has a close and complicated relationship to the initiation and progression of cancer. Continuous work is being conducted to develop novel approaches for cancer prevention and therapy by modulating redox homeostasis, but problems in drug targeting, drug resistance, adverse effects and recurrence are persistent challenges. Nanotechnology is emerging as a powerful tool to achieve specific targeting, non-invasive therapeutics, high therapeutic efficiency and improved drug sensitivity for cancers by exploiting the features of their microenvironment, especially the redox properties. In addition, nanoplatform-mediated delivery of anticancer drugs or exogenous antioxidants/oxidants affords a promising prospect for cancer therapy. In this review, we will summarize recent advances in redox species-responsive nanoplatforms for tumor treatment. Current nanocarrier mediated strategies that manage redox status for cancer treatment will also be discussed.
Food Chemistry ( IF 9.231 ) Pub Date: 2023-07-19 , DOI:
10.1071/ch23039
The methodology of data-independent acquisition (DIA) within mass spectrometry (MS) was developed into a method of choice for quantitative proteomics, to capture the depth and dynamics of biological systems, and to perform large-scale protein quantification. DIA provides deep quantitative proteome coverage with high sensitivity, high quantitative accuracy, and excellent acquisition-to-acquisition reproducibility. DIA workflows benefited from the latest advancements in MS instrumentation, acquisition/isolation schemes, and computational algorithms, which have further improved data quality and sample throughput. This powerful DIA-MS scan type selects all precursor ions contained in pre-determined isolation windows, and systematically fragments all precursor ions from each window by tandem mass spectrometry, subsequently covering the entire precursor ion m/z range. Comprehensive proteolytic peptide identification and label-free quantification are achieved post-acquisition using spectral library-based or library-free approaches. To celebrate the > 10 years of success of this quantitative DIA workflow, we interviewed some of the scientific leaders who have provided crucial improvements to DIA, to the quantification accuracy and proteome depth achieved, and who have explored DIA applications across a wide range of biology. We discuss acquisition strategies that improve specificity using different isolation schemes, and that reduce complexity by combining DIA with sophisticated chromatography or ion mobility separation. Significant leaps forward were achieved by evolving data processing strategies, such as library-free processing, and machine learning to interrogate data more deeply. Finally, we highlight some of the diverse biological applications that use DIA-MS methods, including large-scale quantitative proteomics, post-translational modification studies, single-cell analysis, food science, forensics, and small molecule analysis.
Food Chemistry ( IF 9.231 ) Pub Date: 2022-11-22 , DOI:
10.1071/ch22140
Polyoxometalates (POMs) are compounds that undergo multiple successive one-electron redox transitions, making them convenient model reactants to study ion solvation effects. Room temperature ionic liquids (RTILs) are solvents made entirely of ions, and are expected to have interactions with the highly negatively charged POM reduction products. In this work, 12 RTILs with a range of different anions ([FSI]−=bis(fluorosulfonyl)imide, [TFSI]−=bis(trifluoromethylsulfonyl)imide, [BETI]−=bis(pentafluoroethylsulfonyl)imide, [BF4]−, [PF6]−) and cations (imidazolium, pyrrolidinium, sulfonium, ammonium, phosphonium) were employed as solvents to study the kinetics and thermodynamics of [S2W18O62]4− reduction, to shed light on solvation effects and ion-pairing effects caused by different RTIL structures. Up to six reversible reduction processes (producing highly negatively charged [S2W18O62]10−) were observed. For the RTILs that showed multiple processes, a clear trend in both the thermodynamics (inferred from the reduction peak potentials) and kinetics (inferred from the peak-to-peak separation) was observed, in the order: imidazolium < sulfonium ≈ ammonium < pyrrolidinium < phosphonium, supporting strong interactions of the negatively charged POM reduction products with the cation. Two related POMs, [P2W18O62]6− and [PW12O40]3−, were also studied in the optimum RTIL found for [S2W18O62]4− ([C2mim][FSI]=1-ethyl-3-methylimidazolium bis(fluorosulfonyl)imide), revealing fast kinetics and asymmetric peaks for [PW12O40]3−. This work demonstrates the importance of understanding the solvation effects of RTIL ions for highly charged electrogenerated products, allowing tuning of the RTIL structure to achieve the optimum kinetics and thermodynamics for an electrochemical process.
Food Chemistry ( IF 9.231 ) Pub Date: 2022-11-10 , DOI:
10.1071/ch22098
The layered Ti3C2 was successfully fabricated by etching the Al layer of Ti3AlC2 with the assistance of trifluoroacetic acid (TFA). By controlling the reaction time, the residual Ti3AlC2 phase in the Ti3C2 materials can be well removed by the TFA and the thickness of single Ti3C2 layer is ~10 nm. The absorption activity of the samples were also evaluated by adsorbing Congo red (CR) in the aqueous solution. The layered Ti3C2 exhibits much better absorption performance than that of pristine Ti3AlC2 and the maximum adsorption amount of CR is up to 351 mg g−1. This work develops a novel strategy to synthesize layered Ti3C2 without using the corrosive solvent.
Food Chemistry ( IF 9.231 ) Pub Date: 2023-06-14 , DOI:
10.1071/ch23028
AlCl3-mediated protodeboronation of arylboronic acids and esters is reported herein. This method features mild reaction conditions, high reaction yields, as well as short reaction times. Mechanistic studies based on 11B NMR spectroscopy suggest that it might proceed through initial boron activation by coordination of AlCl3 to the oxygen atom of arylboronic acid or ester groups.
Food Chemistry ( IF 9.231 ) Pub Date: 2023-06-14 , DOI:
10.1071/ch23063
The intrinsic pathway of apoptosis is regulated by the Bcl-2 family of proteins. Inhibition of the anti-apoptotic members represents a strategy to induce apoptotic cell death in cancer cells. We have measured the membrane binding properties of a series of peptides, including modified α/β-peptides, designed to exhibit enhanced membrane permeability to allow cell entry and improved access for engagement of Bcl-2 family members. The peptide cargo is based on the pro-apoptotic protein Bim, which interacts with all anti-apoptotic proteins to initiate apoptosis. The α/β-peptides contained cyclic β-amino acid residues designed to increase their stability and membrane permeability. Dual polarisation interferometry was used to study the binding of each peptide to two different model membrane systems designed to mimic either the plasma membrane or the outer mitochondrial membrane. The impact of each peptide on the model membrane structure was also investigated, and the results demonstrated that the modified peptides had increased affinity for the mitochondrial membrane and significantly altered the structure of the bilayer. The results also showed that the presence of an RRR motif significantly enhanced the ability of the peptides to bind to and insert into the mitochondrial membrane mimic, and provide insights into the role of selective membrane targeting of peptides.
Food Chemistry ( IF 9.231 ) Pub Date: 2022-08-18 , DOI:
10.1071/ch22104
Nirmatrelvir is the main component of the first oral drug against SARS-CoV-2 called Paxlovid®. Its development from an orally unavailable predecessor through hydrogen bond donors (HBD) replacement is highlighted, followed by an examination of the synthetic routes described in the original PCT application WO2021/250648. Based on its attributes, nirmatrelvir shows the potential to be a game changer in SARS-CoV-2 treatment.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术2区 | CHEMISTRY, APPLIED 应用化学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
9.50 | 221 | Science Citation Index Science Citation Index Expanded | Not |
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